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Compound of Interest

Compound Name: 2-Iodoadenosine

Cat. No.: B8816097

Get Quote

Part 1: Executive Summary
2-Iodoadenosine (CAS: 35109-88-7) is a critical purine nucleoside intermediate used

extensively in the synthesis of A2A and A3 adenosine receptor agonists.[1] Its C2-iodo position

serves as a versatile handle for palladium-catalyzed cross-coupling reactions (e.g.,

Sonogashira coupling), enabling the introduction of diverse alkynyl and aryl groups essential

for structure-activity relationship (SAR) studies.[1]

This technical guide provides a definitive reference for the spectroscopic identification of 2-
iodoadenosine. It synthesizes nuclear magnetic resonance (NMR), mass spectrometry (MS),

and infrared (IR) data into a self-validating analytical framework.[1] The guide emphasizes the

causality behind spectral features—specifically the heavy-atom effect of iodine on chemical

shifts and the specific fragmentation pathways observed in electrospray ionization (ESI).

Part 2: Chemical Identity & Physical Properties[1][2]
Before spectroscopic analysis, the compound must be verified against standard

physicochemical properties.
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Property Data Notes

IUPAC Name

(2R,3R,4S,5R)-2-(6-amino-2-

iodopurin-9-yl)-5-

(hydroxymethyl)oxolane-3,4-

diol

Molecular Formula C₁₀H₁₂IN₅O₄

Molecular Weight 393.14 g/mol Monoisotopic Mass: 392.99

Appearance White to off-white powder Light sensitive (store in dark)

Melting Point ~200 °C (decomposes)
Distinct decomposition often

observed

Solubility
DMSO (High), DMF (High),

H₂O (Low)

NMR typically performed in

DMSO-d₆

UV 265 nm (in H₂O) Useful for HPLC detection

Part 3: Synthesis & Impurity Logic
Understanding the synthesis is crucial for anticipating impurities in the spectra. 2-
Iodoadenosine is typically synthesized via the diazotization of 2-aminoadenosine (or

guanosine derivatives) followed by iodination.

Synthesis Workflow Diagram
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Caption: Synthesis pathway highlighting the origin of potential impurities (Guanosine and 2-

Aminoadenosine) detectable in NMR/MS.

Part 4: Spectroscopic Deep Dive
Nuclear Magnetic Resonance (NMR)[1][3][5][6][7][8][9]
[10]
Solvent: DMSO-d₆ is the standard solvent due to the compound's polarity. Key Diagnostic: The

absence of the C2-proton signal (present in adenosine at ~8.1 ppm) and the shielding of the C2

carbon.

H NMR Data (400 MHz, DMSO-d₆)
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Position
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

H8 8.25 - 8.35 Singlet (s) 1H

Purine ring

proton.[1]

Deshielded by

N7/N9.[1]

NH₂ 7.60 - 7.80
Broad Singlet (br

s)
2H

Exocyclic amine

(6-NH₂).[1]

Exchangeable

with D₂O.

H1' 5.80 - 5.90 Doublet (d) 1H

Anomeric proton.

[1]

Hz.[1]

OH-2',3' 5.40 - 5.50 Doublet (d) 2H

Ribose

hydroxyls.[1]

Disappear with

D₂O shake.

OH-5' 5.10 - 5.20 Triplet (t) 1H

5'-Hydroxyl.[1]

Disappears with

D₂O shake.

H2' 4.50 - 4.60 Multiplet (m) 1H
Ribose ring

proton.[1]

H3' 4.10 - 4.20 Multiplet (m) 1H
Ribose ring

proton.[1]

H4' 3.90 - 4.00 Multiplet (m) 1H
Ribose ring

proton.[1]

H5', H5'' 3.50 - 3.70 Multiplet (m) 2H

Diastereotopic

methylene

protons.[1]

Critical Analysis:
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The "H2 Gap": In unsubstituted adenosine, the H2 proton appears as a sharp singlet around

8.14 ppm. In 2-iodoadenosine, this signal must be absent.[1] If a singlet persists at ~8.1

ppm, the sample is contaminated with adenosine or a byproduct.

Solvent Peaks: Expect DMSO pentet at 2.50 ppm and a water singlet (variable) around 3.33

ppm.[1][2]

C NMR Data (100 MHz, DMSO-d₆)

Carbon
Shift (

, ppm)
Assignment Logic

C6 ~156.0
Attached to NH₂.[1]

Deshielded.

C4 ~149.5 Bridgehead carbon.[1]

C8 ~139.5
C-H bond (correlates to H8 in

HSQC).[1]

C2 ~118.0 - 121.0
Diagnostic Peak. Iodinated

carbon.[1]

C5 ~119.0 Bridgehead carbon.[1]

C1' ~87.5 Anomeric carbon.[1]

C4' ~85.8 Ribose ring.[1]

C2' ~73.5 Ribose ring.[1]

C3' ~70.5 Ribose ring.[1]

C5' ~61.5 Methylene carbon.[1]

The Heavy Atom Effect: The iodine atom at C2 exerts a "heavy atom effect," causing a

significant upfield shift (shielding) of the C2 carbon compared to adenosine (where C2 is ~152

ppm). The C2 signal in 2-iodoadenosine typically resonates near 120 ppm, often overlapping

with or appearing close to the C5 signal.

Mass Spectrometry (ESI-MS)[1][7]
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Mass spectrometry confirms the molecular weight and provides structural verification through

fragmentation.

Ionization Mode: Positive ESI (

ESI) Molecular Ion:

(approx)[1]

Fragmentation Pathway Diagram

Parent Ion [M+H]+
m/z 394.0

Glycosidic Bond Cleavage
(Loss of Ribose -132 Da)

Base Fragment [B+2H]+
(2-Iodoadenine)

m/z 262.0

 Primary Path

Loss of Iodine (-127 Da)
(Minor Pathway)

Adenine Fragment
m/z 136.0

Click to download full resolution via product page

Caption: Primary fragmentation pathway in ESI-MS. The loss of the ribose sugar is the

dominant event.

Interpretation:
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Parent Ion (m/z 394): Confirms the intact molecule.[1]

Base Peak (m/z 262): Corresponds to the protonated nucleobase (2-iodoadenine).[1] This

confirms that the iodine is attached to the base, not the sugar.

Isotope Pattern: Unlike Chlorine (3:1) or Bromine (1:1), Iodine is monoisotopic (

I).[1] There is no M+2 peak from the halogen. The M+1 peak is purely from

C contributions.[1]

Infrared Spectroscopy (IR)[1]
IR is less specific for unique identification but confirms functional groups.[1]

3100 - 3400 cm⁻¹: Broad O-H (sugar) and N-H (amine) stretching.[1]

1600 - 1650 cm⁻¹: C=N ring stretching and NH₂ bending (Scissoring).[1]

1050 - 1100 cm⁻¹: C-O-C stretching (Ribose ether linkage).[1]

Part 5: Experimental Protocols
Protocol A: Sample Preparation for NMR
To ensure high-resolution spectra without water interference.[1]

Mass: Weigh 5–10 mg of 2-iodoadenosine into a clean vial.

Solvent: Add 0.6 mL of DMSO-d₆ (99.9% D).[1]

Note: Do not use CDCl₃ (insoluble).[1] D₂O can be used but will exchange the OH and

NH₂ protons, simplifying the spectrum but losing structural information.

Mixing: Vortex until fully dissolved. If the solution is cloudy, filter through a cotton plug into

the NMR tube.

Acquisition: Run standard proton (16 scans) and carbon (1024+ scans) sequences.[1]
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Protocol B: HPLC-MS Method
For purity profiling and identity confirmation.[1]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient:

0-2 min: 5% B[1]

2-15 min: 5% -> 95% B[1]

15-20 min: 95% B[1]

Detection: UV at 265 nm; MS in ESI+ mode (Scan range 100-600 m/z).

Expected RT: 2-Iodoadenosine is more hydrophobic than adenosine due to the iodine.[1] It

will elute later than adenosine.[1]

Part 6: References
Synthesis and Characterization: Causey, C. P., et al. "Synthesis and evaluation of 2-ethynyl-

adenosine-5'-triphosphate as a chemical reporter for protein AMPylation."[1] RSC Advances,

2015.[1] (See ESI for specific NMR visuals).

Chemical Properties: National Center for Biotechnology Information.[1] "PubChem

Compound Summary for CID 169662, 2-Iodoadenosine." PubChem, 2023.[1] [1]

General Nucleoside NMR: Rosemeyer, H. "Nucleosides and Nucleotides."[1] In: NMR

Spectroscopy of Biological Solids, CRC Press. (General reference for purine chemical shift

logic).

Heavy Atom Effect: Breitmaier, E., & Voelter, W. "Carbon-13 NMR Spectroscopy: High-

Resolution Methods and Applications in Organic Chemistry and Biochemistry."[1] VCH, 1987.
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[1][3] (Authoritative text on C-I shielding effects).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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